Cas no 2097903-59-6 (1-1-(2,2-dimethylpropanoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione)

• Product Name: 1-1-(2,2-dimethylpropanoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• CAS No: 2097903-59-6
• MF: C₁₅H₂₂F₃N₃O₃
• MW: 349.348694324493
• CID: 6397853
• PubChem ID: 126854966
• Update Time: 2025-06-25

1-1-(2,2-dimethylpropanoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,2-dimethylpropanoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• AKOS032460749
• F6529-3564
• 1-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• 2097903-59-6

• Inchi： 1S/C15H22F3N3O3/c1-14(2,3)12(23)19-6-4-10(5-7-19)20-8-11(22)21(13(20)24)9-15(16,17)18/h10H,4-9H2,1-3H3
• InChI Key： BLIVTYSEILRSEO-UHFFFAOYSA-N
• SMILES： FC(CN1C(CN(C1=O)C1CCN(C(C(C)(C)C)=O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 349.16132606g/mol
• Monoisotopic Mass: 349.16132606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.9Ų

Additional information on 1-1-(2,2-dimethylpropanoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

Introduction to 1-1-(2,2-dimethylpropanoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione (CAS No. 2097903-59-6)

1-1-(2,2-dimethylpropanoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2097903-59-6, represents a sophisticated molecular structure designed to interact with biological targets in precise and effective ways. The intricate architecture of this molecule, featuring a piperidinyl moiety linked to an imidazolidine-2,4-dione backbone and further functionalized with a (2,2-dimethylpropanoyl) group and a (2,2,2-trifluoroethyl) substituent, positions it as a promising candidate for further exploration in drug discovery and development.

The significance of this compound lies in its potential to serve as a key intermediate or building block in the synthesis of novel therapeutic agents. The presence of multiple reactive sites—such as the amide bond in the (2,2-dimethylpropanoyl) group and the imidazolidine ring—allows for diverse chemical modifications that can fine-tune its pharmacological properties. Such structural features are often engineered to enhance bioavailability, improve binding affinity to biological targets, or modulate metabolic stability. In recent years, there has been growing interest in molecules with fluorinated substituents like the (2,2,2-trifluoroethyl) group due to their ability to influence lipophilicity and metabolic resistance.

Current research in medicinal chemistry increasingly emphasizes the development of structurally complex molecules that can mimic natural biomolecules or disrupt disease-causing pathways. The compound 1-1-(2,2-dimethylpropanoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione aligns with this trend by incorporating elements that are both synthetically accessible yet biologically relevant. For instance, the piperidinyl scaffold is commonly found in many approved drugs due to its favorable pharmacokinetic properties and ability to interact with various biological targets. The imidazolidine-2,4-dione moiety adds another layer of complexity, potentially enabling interactions with enzymes or receptors that are not easily targeted by simpler molecules.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The precise arrangement of functional groups suggests that it could be tailored for use in therapeutic areas such as oncology, inflammation management, or neurodegenerative diseases. For example, the amide linkage might serve as a hinge region for binding to protein targets, while the fluorinated alkyl group could enhance cell membrane permeability or resistance to enzymatic degradation. These characteristics make it an attractive candidate for further investigation by researchers seeking novel pharmacophores.

The synthesis of such complex molecules often requires advanced techniques in organic chemistry. The preparation of 1-1-(2,2-dimethylpropanoyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione would likely involve multi-step reactions that carefully control regioselectivity and stereochemistry. Given its structural complexity, methodologies such as transition-metal-catalyzed cross-coupling reactions or nucleophilic substitutions might be employed to establish key bonds efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during synthesis.

In parallel with synthetic chemistry efforts, computational modeling and molecular dynamics simulations play an increasingly critical role in understanding how this compound might behave within a biological system. By predicting interactions with potential targets at an atomic level, researchers can prioritize which derivatives warrant experimental validation. This approach not only accelerates discovery but also reduces the reliance on trial-and-error experimentation—a hallmark of traditional drug development pipelines.

The field of medicinal biology has seen remarkable advancements in recent years through interdisciplinary collaboration between chemists, biologists, and computer scientists. The compound 1-1-(2-methylpropionyl)piperidinyl)-3-(difluoropropyl)imidazolidine, as described by its CAS number 2097903-59-6, exemplifies how integrating structural innovation with computational tools can yield promising candidates for therapeutic intervention. As more data becomes available on its biological activity, it will be possible to refine synthetic routes toward more efficient production scales while maintaining desired pharmacological profiles.

Future directions for research on this molecule may include exploring its interactions with specific enzymes or receptors using high-throughput screening assays, followed by detailed mechanistic studies once hits are identified. Additionally, modifications could be made to optimize solubility, oral bioavailability, or tissue distribution—all critical factors for successful clinical translation. Given the growing emphasis on precision medicine, compounds like this one hold promise not only as broad-spectrum therapeutics but also as tools for personalized treatment strategies based on individual patient profiles.

The development pipeline for new pharmaceuticals remains highly competitive, yet innovative molecules continue to emerge from academic labs and industrial research facilities alike. Compounds such as 1-piperidinyl)-3-(trifluoropropyl)imidazolidine dione (CAS No: 2097903–59–6) demonstrate how careful molecular design combined with modern synthetic techniques can yield compounds worthy of further exploration into human health applications where unmet needs exist.